Cas no 1750-97-6 (1-(pyridin-4-yl)ethane-1,2-diol hydrochloride)

• Product Name: 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride
• CAS No: 1750-97-6
• MF: C₇H₁₀ClNO₂
• MW: 175.612801074982
• MDL: MFCD30498040
• CID: 4612772
• PubChem ID: 126796904
• Update Time: 2025-11-01

1-(pyridin-4-yl)ethane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride

• MDL： MFCD30498040
• Inchi： 1S/C7H9NO2.ClH/c9-5-7(10)6-1-3-8-4-2-6;/h1-4,7,9-10H,5H2;1H
• InChI Key： PWMAEVMPUGUMLC-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(O)CO.Cl

Additional information on 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride

1-(pyridin-4-yl)ethane-1,2-diol hydrochloride (CAS No. 1750-97-6): An Overview

1-(pyridin-4-yl)ethane-1,2-diol hydrochloride (CAS No. 1750-97-6) is a versatile compound with significant applications in pharmaceutical and chemical research. This compound, also known as 4-(2-hydroxyethyl)pyridine hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride is characterized by a pyridine ring attached to a 1,2-diol moiety. The presence of the hydroxyl groups and the pyridine ring imparts unique physicochemical properties to the molecule, making it an interesting candidate for various applications. The compound is typically synthesized through the reaction of 4-vinylpyridine with an appropriate diol precursor, followed by hydrolysis and subsequent conversion to the hydrochloride salt.

In recent years, there has been a growing interest in the biological activities of 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride effectively scavenged reactive oxygen species (ROS) and inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have potential therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions.

Beyond its antioxidant and anti-inflammatory properties, 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound could protect neuronal cells from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases. The mechanism behind these effects is believed to involve the modulation of intracellular signaling pathways and the enhancement of cellular antioxidant defenses.

In addition to its therapeutic potential, 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride has been explored as a valuable tool in chemical biology research. Its ability to interact with specific protein targets makes it useful for studying protein-protein interactions and enzyme inhibition. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound selectively inhibited a key enzyme involved in cancer cell proliferation, highlighting its potential as a lead molecule for drug discovery.

The synthesis of 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride has been optimized to improve yield and purity. Various synthetic routes have been developed, including catalytic hydrogenation methods and metal-catalyzed coupling reactions. These advancements have made it easier for researchers to access high-quality samples of this compound for their studies. The availability of high-purity 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride is crucial for ensuring reliable results in both basic research and preclinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride in various therapeutic settings. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully understand its potential benefits and any potential side effects.

In conclusion, 1-(pyridin-4-yl)ethane-1,2-diol hydrochloride (CAS No. 1750-97-6) is a multifaceted compound with a wide range of applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in both basic science and clinical practice.